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Compound of Interest

Compound Name: Acrylic anhydride

Cat. No.: B1213518

An In-depth Technical Guide to the Physical Properties of Acrylic Anhydride

Authored by a Senior Application Scientist

This guide provides a comprehensive examination of the core physical properties of acrylic
anhydride (CAS No: 2051-76-5), focusing on its boiling point and density. Designed for
researchers, chemists, and professionals in drug development and material science, this
document synthesizes technical data with practical, field-proven insights for the safe handling
and effective application of this highly reactive monomer.

Introduction to Acrylic Anhydride: A Reactive
Building Block

Acrylic anhydride (CsHeO3) is the anhydride of acrylic acid.[1] It serves as a valuable reagent
in organic synthesis and polymer chemistry, primarily for the preparation of specialty acrylate
and acrylamide monomers.[2][3] Its bifunctional nature allows it to be used for grafting onto
materials containing hydroxyl and amine groups, enhancing properties like adhesion and
crosslinking in coatings and biomedical materials.[3]

Given its high reactivity and propensity to polymerize, a thorough understanding of its physical
properties is not merely academic; it is a critical prerequisite for its purification, handling, and
application. Inconsistencies in these properties can indicate sample impurity or degradation,
which can have profound impacts on experimental outcomes.
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Core Physical Properties

The fundamental physical characteristics of acrylic anhydride are summarized below. It is
crucial to note that properties such as boiling point are highly dependent on ambient pressure.

Property Value Source(s)
CAS Number 2051-76-5 [4][5][6]
Molecular Formula CeHeOs3 [4115][6]
Molecular Weight 126.11 g/mol [41151[6]
Appearance F:olérless to pale yellow clear 2]

liquid
Melting Point -20 °C [5]
Flash Point 72-86 °C [4115]

In-Depth Analysis of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid. For a reactive compound like acrylic anhydride, which can undergo
polymerization at elevated temperatures, distillation under reduced pressure (vacuum
distillation) is the standard method for purification. This avoids the high temperature required to
boil the substance at atmospheric pressure.

The literature presents various boiling points measured at different pressures, highlighting this
dependency.
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Boiling Point Pressure Source(s)
760 mmHg (Atmospheric

203.8 °C [4][6]
Pressure)

97 °C 35 mmHg [7]

85-86 °C 17 mmHg [2][5][8]

58 °C 17 mmHg 9]

67 °C 10 mmHg [10]

Expert Insight: The significant reduction in boiling point under vacuum is the key to preserving

the integrity of the monomer. The atmospheric boiling point of 203.8 °C is high enough to

initiate rapid, potentially uncontrolled, polymerization. Therefore, purification or solvent removal

should always be conducted under reduced pressure. The variation seen at 17 mmHg (85-86

°C vs. 58 °C) may be attributable to differences in measurement apparatus or sample purity. It

is imperative for researchers to empirically determine the boiling point within their own setup.

In-Depth Analysis of Density

Density is a fundamental physical property that relates the mass of a substance to the volume it

occupies. It is an excellent indicator of purity. For acrylic anhydride, reported values show

slight variations, which can be attributed to differences in measurement temperature or the

grade of the material.

Density | Specific Gravity Condition Source(s)
1.065 g/cm3 Not Specified [41[6]

1.08 Specific Gravity (20/20 °C) [10]

1.09 g/cm3 Not Specified [11]

1.094 g/cm3 Not Specified [21[5][8]

Expert Insight: The density values cluster around 1.06 to 1.09 g/cm3. The term "Specific Gravity
(20/20)" indicates the density of the substance at 20 °C relative to the density of water at 20 °C.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.biosynth.com/p/FA166120/2051-76-5-acrylic-anhydride
https://www.chemnet.com/cas/en/2051-76-5/Acrylic-anhydride.html
https://www.alfa-chemistry.com/product/acrylic-anhydride-min-90-cas-2051-76-5-283010.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4325738.htm
https://www.lookchem.com/casno2051-76-5.html
https://en.chemfish.com/product/5580.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2300%2F2326-1-00.pdf
https://www.tcichemicals.com/OP/en/p/A3243
https://www.benchchem.com/product/b1213518?utm_src=pdf-body
https://www.biosynth.com/p/FA166120/2051-76-5-acrylic-anhydride
https://www.chemnet.com/cas/en/2051-76-5/Acrylic-anhydride.html
https://www.tcichemicals.com/OP/en/p/A3243
http://www.sagechem.com/product/1522573
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4325738.htm
https://www.lookchem.com/casno2051-76-5.html
https://en.chemfish.com/product/5580.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Since the density of water at this temperature is approximately 0.998 g/cms3, a specific gravity of
1.08 corresponds to a density of about 1.078 g/cm3. This precision is important for applications
requiring exact volumetric dispensing. Any significant deviation from these values should
prompt a purity analysis.

Experimental Verification Protocols

The following protocols outline standard laboratory procedures for the empirical determination
of boiling point and density. These steps constitute a self-validating system to ensure the
guality of the reagent before its use in critical applications.

Protocol 1: Boiling Point Determination via Vacuum
Distillation

This method is ideal for verifying the boiling point of acrylic anhydride at a specific reduced
pressure.

e Apparatus Setup: Assemble a micro-distillation apparatus consisting of a round-bottom flask,
a Claisen adapter, a thermometer with its bulb positioned just below the side arm leading to
the condenser, a condenser, and a receiving flask. Ensure all glass joints are properly sealed
with vacuum grease.

o Sample Preparation: Add a small volume (e.g., 5-10 mL) of acrylic anhydride to the round-
bottom flask along with a magnetic stir bar. Causality: The stir bar ensures smooth boiling
and prevents bumping, which can lead to inaccurate temperature readings.

o System Evacuation: Connect the apparatus to a vacuum pump via a cold trap and a
manometer. Slowly and carefully evacuate the system to the desired pressure (e.g., 17
mmHg). Causality: A slow reduction in pressure prevents the sample from boiling too
vigorously and being carried over into the condenser prematurely.

o Heating: Begin stirring and gently heat the flask using a heating mantle.

o Data Collection: Observe the temperature as the liquid begins to boil and a steady stream of
condensate forms on the thermometer bulb and flows into the condenser. Record the
temperature and the precise pressure from the manometer once they stabilize. This stable
temperature is the boiling point at that pressure.
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o Shutdown: Once the measurement is complete, remove the heat source and allow the
system to cool before slowly reintroducing air to the apparatus.

Protocol 2: Density Determination via Pychnometer

A pycnometer (specific gravity bottle) is a flask with a precise, known volume used for
measuring the density of liquids.

Pycnometer Preparation: Clean and thoroughly dry the pycnometer and its stopper. Weigh
the empty, dry pycnometer on an analytical balance (ma).

o Water Calibration: Fill the pycnometer with deionized water of a known temperature (e.g., 20
°C). Insert the stopper, allowing excess water to exit through the capillary. Dry the exterior
and weigh the filled pycnometer (mz). The mass of the water is (mz - m1). The volume of the
pycnometer is V = (mz2 - mi1) / p_water, where p_water is the density of water at the
measured temperature.

e Sample Measurement: Empty and thoroughly dry the pycnometer. Fill it with acrylic
anhydride, taking care to perform this in a fume hood. Stopper the pycnometer, dry the
exterior, and weigh it (ms). The mass of the acrylic anhydride is (ms - ma).

o Calculation: The density of the acrylic anhydride (p_sample) is calculated as: p_sample =
(ms-mi)/ V.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the physical property verification of a
newly acquired sample of acrylic anhydride.
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Caption: Workflow for the verification of acrylic anhydride physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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